1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine

• IUPAC Name: 1-(4-fluorophenyl)-4-[1-(oxan-4-yl)piperidin-3-yl]piperazine
• InChI: InChI=1S/C20H30FN3O/c21-17-3-5-18(6-4-17)22-10-12-23(13-11-22)20-2-1-9-24(16-20)19-7-14-25-15-8-19/h3-6,19-20H,1-2,7-16H2
• InChI Key: UQHRVFCISPEFIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCOCC2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H30FN3O
• Molecular Weight: 347.5 g/mol

Description

1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine is a chemical compound with potential applications in scientific research. It is a piperazine derivative that has been shown to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to exhibit interesting effects on several neurotransmitter systems, including dopamine, serotonin, and norepinephrine. This makes it a potentially useful tool for investigating the underlying mechanisms of various neurological disorders.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at several different receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the norepinephrine alpha-2 receptor. This complex pharmacology may underlie its interesting biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit interesting biochemical and physiological effects in several different studies. For example, it has been shown to increase dopamine release in the prefrontal cortex, which may underlie its potential as a treatment for attention deficit hyperactivity disorder (ADHD). It has also been shown to decrease anxiety-like behavior in animal models, which may be related to its effects on the serotonin system.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine has several advantages and limitations for lab experiments. One advantage is its complex pharmacology, which may make it a useful tool for investigating the underlying mechanisms of various neurological disorders. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine. One direction is to investigate its potential as a treatment for various neurological disorders, such as ADHD and anxiety disorders. Another direction is to investigate its potential as a tool for investigating the underlying mechanisms of these disorders. Finally, future research could focus on developing safer and more effective derivatives of this compound for use in scientific research.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine involves the reaction of 1-(4-fluorophenyl)piperazine with 1-(tetrahydro-2H-pyran-4-yl)piperidine in the presence of a suitable catalyst. The reaction proceeds smoothly under mild conditions and yields the desired product in good yield and purity.